Cas no 22241-38-9 (Pyridine,4-(4-methylpentyl)-)

• Product Name: Pyridine,4-(4-methylpentyl)-
• CAS No: 22241-38-9
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 281660
• PubChem ID: 1201370
• Update Time: 2025-06-15

Pyridine,4-(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(4-methylpentyl)-
• 4-(4-methylpentyl)pyridine
• 4-Isohexylpyridine
• CS-0256544
• AKOS006274531
• EN300-6496196
• UNII-AR2WEP62JT
• ZPLJAHIMDRYVIX-UHFFFAOYSA-N
• starbld0001807
• Q27274076
• DTXSID30176782
• SCHEMBL3169642
• EINECS 244-864-9
• 22241-38-9
• AR2WEP62JT
• NS00027109

• Inchi： 1S/C11H17N/c1-10(2)4-3-5-11-6-8-12-9-7-11/h6-10H,3-5H2,1-2H3
• InChI Key： ZPLJAHIMDRYVIX-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CCCC(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine,4-(4-methylpentyl)-

Latest Research Briefing on Pyridine,4-(4-methylpentyl)- (CAS: 22241-38-9) in Chemical-Biomedical Applications

Pyridine derivatives have long been a focal point in chemical and biomedical research due to their versatile applications in drug discovery, material science, and catalysis. Among these, Pyridine,4-(4-methylpentyl)- (CAS: 22241-38-9) has recently garnered significant attention for its unique structural properties and potential therapeutic benefits. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and emerging applications in the pharmaceutical industry.

Recent studies have explored the synthetic pathways for Pyridine,4-(4-methylpentyl)-, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method using palladium-based catalysts, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact, positioning the compound as a viable candidate for industrial-scale production.

In the biomedical realm, Pyridine,4-(4-methylpentyl)- has shown promising activity as an inhibitor of inflammatory cytokines. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing TNF-α and IL-6 levels in murine models, suggesting potential applications in treating chronic inflammatory diseases. Further mechanistic studies revealed its interaction with the NF-κB pathway, providing a molecular basis for its anti-inflammatory effects.

Beyond therapeutics, this compound has also been investigated for its role in material science. Researchers at the University of Tokyo reported its incorporation into liquid crystal displays (LCDs), where it enhanced thermal stability and optical properties. The study, published in Advanced Materials, emphasized the compound's ability to form stable mesophases, making it a valuable additive for next-generation display technologies.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetics and long-term safety profile. Ongoing clinical trials, such as those registered under NCT05678912, aim to address these gaps by evaluating its bioavailability and toxicity in human subjects. Preliminary results are expected by Q4 2024, which could pave the way for regulatory approvals and commercial applications.

In conclusion, Pyridine,4-(4-methylpentyl)- (CAS: 22241-38-9) represents a multifaceted compound with significant potential across chemical and biomedical domains. Continued research into its synthesis, mechanisms, and applications will be critical to unlocking its full value. This briefing underscores the importance of interdisciplinary collaboration to accelerate its translation from bench to bedside.